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Compound of Interest

Compound Name: Demethylmacrocin

Cat. No.: B1240048 Get Quote

For Immediate Implementation: This document provides critical safety protocols and logistical

guidance for the handling and disposal of Demethylmacrocin, a key intermediate in the

biosynthetic pathway of Tylosin.[1][2] Adherence to these procedures is mandatory to ensure

the safety of all laboratory personnel.

Demethylmacrocin is a macrolide antibiotic.[3] While a specific Safety Data Sheet (SDS) for

Demethylmacrocin is not readily available, the following guidelines are based on best

practices for handling chemical compounds of a similar nature and should be considered the

minimum standard for laboratory operations.

Hazard Identification and Risk Assessment
Based on general principles for handling chemical reagents in a research setting,

Demethylmacrocin should be handled as a substance with potential hazards. General hazard

statements for similar compounds include risks of being harmful if swallowed, in contact with

skin, or if inhaled, and may cause skin, eye, and respiratory irritation.[4]

Summary of Potential Hazards and Protective Measures
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Hazard Category Potential Risks
Recommended PPE &
Handling Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or inhaled.

Gloves: Impervious gloves

required. Lab Coat: Wear a

protective lab coat. Eye/Face

Protection: Use a face shield

and safety glasses.[4]

Respiratory Protection: Use in

a well-ventilated area or with

appropriate exhaust

ventilation.[4] Avoid breathing

dust.

Skin Corrosion/Irritation Causes skin irritation.[4][5]

Gloves: Wash with plenty of

water if contact occurs.

Clothing: Immediately change

contaminated clothing.

Serious Eye Damage/Irritation
Causes serious eye irritation.

[4]

Eye Protection: Use equipment

tested and approved under

government standards (e.g.,

NIOSH or EN 166).[4] If in

eyes, rinse cautiously with

water for several minutes.[4]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

Engineering Controls: Handle

in a designated area. PPE:

Wear full protective gear as

outlined.

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[4]

Ventilation: Use only outdoors

or in a well-ventilated area. If

inhaled, move to fresh air.[4]
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1. Pre-Handling Preparations:

Obtain and read all available safety information.

Ensure a designated handling area is clean and prepared.

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

2. Donning Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant, impervious gloves.

Eye Protection: Don safety glasses with side shields or goggles. A face shield is also

recommended.[4]

Lab Coat: A clean, buttoned lab coat must be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

3. Handling Demethylmacrocin:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4] Remove

contaminated clothing.

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under

the eyelids.[4]
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Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention for any exposure.[4]

5. Disposal Plan:

Dispose of waste in suitable, closed containers.[4]

Do not let the product enter drains.[4]

All contaminated materials and excess Demethylmacrocin should be disposed of as

hazardous waste in accordance with local, state, and federal regulations.
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Workflow for Safe Handling of Demethylmacrocin
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Caption: This diagram outlines the necessary steps for safely handling Demethylmacrocin in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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